Cas no 1263281-06-6 (6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile)

• Product Name: 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile
• CAS No: 1263281-06-6
• MF: C₁₄H₁₂BrClN₂
• MW: 323.615481376648
• CID: 4692155
• Update Time: 2025-10-22

6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile
• 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile

• Inchi： 1S/C14H12BrClN2/c1-14(2,3)13-10(7-17)12(16)9-6-8(15)4-5-11(9)18-13/h4-6H,1-3H3
• InChI Key： JTUOXYLKMNBCGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(C#N)C(C(C)(C)C)=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile

Comprehensive Overview of 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile (CAS No. 1263281-06-6)

6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile (CAS No. 1263281-06-6) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research and organic synthesis. This compound belongs to the halogenated quinoline family, characterized by its unique bromine and chlorine substitutions, which enhance its reactivity and utility in cross-coupling reactions. Researchers and chemists frequently search for 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile synthesis, CAS 1263281-06-6 suppliers, and its role in drug discovery, reflecting its growing importance in modern chemistry.

The molecular structure of 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile features a quinoline core modified with a tert-butyl group at the 2-position, a bromine atom at the 6-position, and a chlorine atom at the 4-position, capped with a cyano group at the 3-position. This arrangement grants the compound exceptional stability and reactivity, making it a preferred intermediate for constructing complex heterocyclic compounds. Recent trends show increased interest in quinoline-based scaffolds due to their prominence in anticancer and antiviral drug development, aligning with global health priorities.

In the context of green chemistry, 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile has garnered attention for its potential in catalyzed reactions and sustainable synthesis methods. Laboratories worldwide are exploring its use in palladium-catalyzed cross-coupling and Sonogashira reactions, which are pivotal for creating biologically active molecules. Searches for eco-friendly quinoline derivatives and CAS 1263281-06-6 applications have surged, highlighting the compound's alignment with environmentally conscious research practices.

From a commercial perspective, 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile is available through specialized chemical suppliers catering to pharmaceutical intermediates and research chemicals. Its pricing and purity (typically >98%) are frequently queried, underscoring the need for reliable sourcing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its quality, ensuring compliance with Good Laboratory Practices (GLP).

Emerging studies suggest that 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile may play a role in material science, particularly in designing organic semiconductors and luminescent materials. This expands its relevance beyond life sciences, addressing queries like quinoline derivatives in optoelectronics. As interdisciplinary research grows, the compound's multifunctionality positions it as a cross-industry asset.

In summary, 6-Bromo-2-tert-butyl-4-chloroquinoline-3-carbonitrile (CAS No. 1263281-06-6) exemplifies innovation in specialty chemicals. Its structural uniqueness, coupled with demand for tailor-made intermediates, ensures its prominence in both academic and industrial settings. Future explorations may unlock further applications, solidifying its status as a high-potential compound in 21st-century chemistry.